Cas no 2679930-26-6 ((2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid
• CAS No: 2679930-26-6
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5630017
• PubChem ID: 165938479
• Update Time: 2025-05-25

(2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2679930-26-6
• (2S)-2-{[(benzyloxy)carbonyl]amino}-2-(cuban-1-yl)acetic acid
• EN300-28292220
• (2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid

• Inchi： 1S/C18H17NO4/c20-16(21)15(19-17(22)23-6-7-4-2-1-3-5-7)18-12-9-8-10(12)14(18)11(8)13(9)18/h1-5,8-15H,6H2,(H,19,22)(H,20,21)/t8?,9?,10?,11?,12?,13?,14?,15-,18?/m1/s1
• InChI Key： VKJOLOHBEIUQKV-ZUSHXXORSA-N
• SMILES： OC([C@H](C12C3C4C5C3C1C5C24)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid

Compound CAS No. 2679930-26-6: (2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic Acid

The compound with CAS No. 2679930-26-6, known as (2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its unique structure, which combines a benzyloxy carbonyl amino group with a cuban-1-yl moiety, making it a valuable substrate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and asymmetric catalysis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry. The benzyloxy carbonyl amino group serves as a versatile functional group, enabling the molecule to participate in a wide range of chemical reactions, including peptide bond formation and bioconjugation.

The cuban-1-yl moiety in this compound is particularly intriguing due to its rigid and non-planar structure, which imparts unique physical and chemical properties to the molecule. This structural feature has been exploited in recent studies to investigate the compound's potential as a scaffold for drug design. For instance, researchers have explored its ability to modulate protein-protein interactions, a critical area in therapeutic development.

One of the most promising applications of (2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid lies in its role as a building block for peptide-based drugs. Its stereochemistry, dictated by the (S)-configuration at the central carbon atom, plays a crucial role in determining its biological activity. Recent studies have demonstrated that this compound can serve as an effective precursor for synthesizing complex peptide libraries, which are essential for high-throughput screening in drug discovery.

In addition to its synthetic applications, this compound has also been subjected to extensive computational modeling to understand its interaction with biological targets. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into its binding affinity and selectivity towards various proteins. These findings have paved the way for its potential use in developing novel therapeutics targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of (2S)-2-{(benzyloxy)carbonylamino}-2-(cuban-1-yl)acetic acid involves a multi-step process that requires meticulous control over stereochemistry and functional group compatibility. Key steps include the formation of the benzyloxy carbonyl amino group through reductive amination and the incorporation of the cuban-1-yl moiety via coupling reactions. The use of chiral auxiliaries and catalysts has been instrumental in achieving high enantiomeric excess, ensuring the compound's suitability for biological studies.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in medicinal chemistry. Its unique combination of functional groups and stereochemical features positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic agents.